Cas no 91727-04-7 (Ethyl 7-[4-(dimethylamino)phenyl]-7-oxoheptanoate)

• Product name: Ethyl 7-[4-(dimethylamino)phenyl]-7-oxoheptanoate
• CAS No: 91727-04-7
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 1969039
• PubChem ID: 13368778

Ethyl 7-[4-(dimethylamino)phenyl]-7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-[4-(dimethylamino)phenyl]-7-oxoheptanoate
• LogP
• Ethyl 7-[4-(N,N-dimethylamino)phenyl]-7-oxoheptanoate
• SB82262
• MS-21116
• AKOS016023370
• MFCD09801907
• ETHYL7-[4-(N,N-DIMETHYLAMINO)PHENYL]-7-OXOHEPTANOATE
• DTXSID20538512
• 91727-04-7

• MDL： MFCD09801907
• Inchi： InChI=1S/C17H25NO3/c1-4-21-17(20)9-7-5-6-8-16(19)14-10-12-15(13-11-14)18(2)3/h10-13H,4-9H2,1-3H3
• InChI Key： GFYVZFTWWZPMTO-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCCCCC(=O)C1=CC=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 291.18344366Da
• Monoisotopic Mass: 291.18344366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 420.9±30.0 °C at 760 mmHg
• Flash Point: 208.4±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 7-[4-(dimethylamino)phenyl]-7-oxoheptanoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)